Cas no 2586127-18-4 (Benzenemethanol, 4-​chloro-​α,​2,​3-​trimethyl-)

Benzenemethanol, 4-chloro-α,2,3-trimethyl-, is a chlorinated aromatic alcohol with a molecular formula of C10H13ClO. This compound features a benzene ring substituted with a chloro group at the para position and methyl groups at the 2, 3, and α-positions relative to the hydroxymethyl functional group. Its structural characteristics make it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both chloro and methyl groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. The compound’s stability and defined substitution pattern allow for precise functionalization, making it valuable for developing specialized chemical derivatives. Proper handling is required due to its potential reactivity and toxicity.
Benzenemethanol, 4-​chloro-​α,​2,​3-​trimethyl- structure
2586127-18-4 structure
Product Name:Benzenemethanol, 4-​chloro-​α,​2,​3-​trimethyl-
CAS No:2586127-18-4
MF:C10H13ClO
MW:184.66
CID:5077176
Update Time:2025-05-30

Benzenemethanol, 4-​chloro-​α,​2,​3-​trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-​chloro-​α,​2,​3-​trimethyl-
    • Inchi: 1S/C10H13ClO/c1-6-7(2)10(11)5-4-9(6)8(3)12/h4-5,8,12H,1-3H3
    • InChI Key: GIXWSVNKFZZXMY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(C)O)=C(C)C=1C

Benzenemethanol, 4-​chloro-​α,​2,​3-​trimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR021PT6-250mg
1-(4-Chloro-2,3-dimethylphenyl)ethanol
2586127-18-4 95%
250mg
$500.00 2025-02-12
Aaron
AR021PT6-500mg
1-(4-Chloro-2,3-dimethylphenyl)ethanol
2586127-18-4
500mg
$724.00 2023-12-14
Aaron
AR021PT6-1g
1-(4-Chloro-2,3-dimethylphenyl)ethanol
2586127-18-4 95%
1g
$800.00 2025-02-12

Additional information on Benzenemethanol, 4-​chloro-​α,​2,​3-​trimethyl-

Benzenemethanol, 4-chloro-α,2,3-trimethyl (CAS No. 2586127-18-4): A Comprehensive Overview in Modern Chemical Research

Benzenemethanol, 4-chloro-α,2,3-trimethyl (CAS No. 2586127-18-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its chloro-substituted benzene ring and methyl groups at specific positions, exhibits intriguing chemical behavior that makes it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The molecular structure of Benzenemethanol, 4-chloro-α,2,3-trimethyl consists of a benzene core substituted with a chlorine atom at the fourth position and three methyl groups at the α, 2, and 3 positions relative to the hydroxymethyl group. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological systems. The presence of the hydroxymethyl group (-OH) not only makes it a potential precursor for alcohols but also opens avenues for further functionalization through various chemical reactions.

In recent years, the compound has been studied for its potential role in the synthesis of more complex molecules. Researchers have been particularly interested in its utility as a building block for pharmaceutical intermediates. The chloro-substituent on the benzene ring enhances its electrophilic nature, making it susceptible to nucleophilic substitution reactions. This property is exploited in multi-step syntheses where the chlorine can be selectively replaced with other functional groups to create more diverse molecular architectures.

The hydroxymethyl group provides another handle for chemical manipulation. It can undergo oxidation to form aldehydes or carboxylic acids, or participate in etherification reactions to introduce new linking groups. These transformations are crucial in drug discovery pipelines, where the ability to modify specific regions of a molecule can fine-tune its biological activity. For instance, derivatives of Benzenemethanol, 4-chloro-α,2,3-trimethyl have been explored as potential inhibitors of various enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. The structural motif of Benzenemethanol, 4-chloro-α,2,3-trimethyl shares similarities with known bioactive molecules, suggesting that it could serve as a scaffold for designing novel therapeutic agents. Computational studies have predicted that certain derivatives may exhibit inhibitory activity against targets such as kinases and phosphodiesterases. These predictions are based on molecular docking simulations that evaluate the binding affinity of the compound's analogs to protein receptors.

The synthesis of Benzenemethanol, 4-chloro-α,2,3-trimethyl presents both challenges and opportunities for synthetic chemists. While the chlorine and methyl groups provide useful handles for further modification, they also necessitate careful control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high precision. These methods allow for the construction of complex molecules while maintaining regioselectivity and minimizing byproduct formation.

In addition to its pharmaceutical applications, Benzenemethanol, 4-chloro-α,2,3-trimethyl has shown potential in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry research. These complexes can be tailored for applications such as catalysis or luminescent materials. The hydroxymethyl group's interaction with transition metals offers unique opportunities for designing functional materials with tailored properties.

The latest research trends indicate that Benzenemethanol, 4-chloro-α,2,3-trimethyl will continue to be a subject of interest due to its versatility and synthetic utility. Innovations in green chemistry are driving efforts to develop more sustainable synthetic routes for this compound. Techniques such as flow chemistry and biocatalysis are being explored to improve efficiency and reduce environmental impact. These advancements not only benefit academic research but also have implications for industrial-scale production.

The future prospects of this compound are further enhanced by its potential role in developing next-generation therapeutics. As our understanding of biological pathways grows more sophisticated, so does the demand for structurally diverse molecules capable of modulating these pathways with high specificity. Derivatives of Benzenemethanol, 4-chloro-α,2,3-trimethyl may find applications in personalized medicine strategies where compounds are tailored to individual patient profiles.

In conclusion,< strong>Benzenemethanol, 4-chloro-α, 2, 3-trimethyl (CAS No. 2586127-18-4) represents a fascinating subject of modern chemical research. Its unique structural features, combined with its potential applications in pharmaceuticals, materials science, and beyond, make it a valuable asset. Ongoing studies continue to uncover new possibilities for this compound, reinforcing its significance as an important intermediate in both academic and industrial settings.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD